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Compound of Interest |

4-Bromo-5-methylpyrimidin-2-
Compound Name:

amine
CAS No.: 1245643-74-6
Cat. No.: B580730

Get Quote

\ J

For scientists and professionals in drug development, securing a reliable supply of well-
characterized chemical starting materials is paramount. This guide provides an in-depth
analysis of the commercial availability, pricing, and technical specifications of 4-Bromo-5-
methylpyrimidin-2-amine and its closely related isomers. An initial investigation reveals that
while 4-Bromo-5-methylpyrimidin-2-amine is not readily available from commercial suppliers,
its structural isomers, particularly 5-Bromo-4-methylpyrimidin-2-amine, are accessible. This
guide will therefore focus on providing a comprehensive overview of these available
alternatives, empowering researchers to make informed decisions for their synthetic and drug
discovery programs.

Compound Identification and Isomer Landscape

A critical first step in sourcing any chemical is precise identification. The requested compound,
4-Bromo-5-methylpyrimidin-2-amine, is a pyrimidine ring with specific substitutions.
However, the commercial landscape is dominated by its isomers. The distinction between these
isomers is crucial as the position of the bromo and methyl groups significantly influences the
molecule's reactivity and physicochemical properties.
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Below is a diagram illustrating the structural differences between the requested compound and
its more common, commercially available isomer.

Structural Representation
Requested Compound

Bromo and Methyl groups between
the 4 and 5 positions on the
pyrimidine ring.

. J

(4-Bromo-5-methylpyrimidin-2-amin

Note the transposition of the
e
(Limited Commercial Availability) )

Commercially Available Isomer

5-Bromo-4-methylpyrimidin-2-amine
(CAS: 17321-93-6)

Click to download full resolution via product page

Caption: Structural comparison of the requested compound and its commercially available
isomer.

Commercial Suppliers and Price Comparison for 5-
Bromo-4-methylpyrimidin-2-amine

Given the ready availability of 5-Bromo-4-methylpyrimidin-2-amine (CAS No. 17321-93-6), we
have compiled a comparative list of suppliers and their indicative pricing. Please note that
prices are subject to change and may vary based on purity and quantity. It is always
recommended to request a formal quote from the suppliers.
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Indicative Price

Supplier Quantity Purity (USD)

Aladdin Scientific 250mg 97% $11.90

19 97% $34.90

59 97% $127.90

25¢g 97% $572.90

Accela ChemBio Inc. 19 >=96% Request Quote
59 >=96% Request Quote

10g >=96% Request Quote

25¢ >=96% Request Quote

100g >=96% Request Quote

Alchem Pharmtech,

nc. 1g 97+% Request Quote
10g 97+% Request Quote

100g 97+% Request Quote

1lkg 97+% Request Quote

This information is based on publicly available data and should be verified with the suppliers.[1]

Physicochemical Properties

Understanding the physicochemical properties of a starting material is essential for
experimental design, including reaction setup and purification. The properties of 5-Bromo-4-
methylpyrimidin-2-amine are summarized below.
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Property Value Source
CAS Number 17321-93-6 PubChem|[2]
Molecular Formula C5H6BIrN3 PubChem|[2]
Molecular Weight 188.03 g/mol PubChem|[2]
Appearance Solid N/A

Melting Point N/A N/A

InChl Key LPQVIZJEIXYDQA PubChem[2]

UHFFFAOYSA-N

Safety and Handling

Bromo-pyrimidine derivatives should be handled with care in a laboratory setting. The
aggregated GHS information for 5-Bromo-4-methylpyrimidin-2-amine indicates several
hazards.[2]

e GHS Pictograms: Danger[2]

e Hazard Statements:

o

H302: Harmful if swallowed[2]

o

H315: Causes skin irritation[2]

[¢]

H318: Causes serious eye damage[2]

[¢]

H335: May cause respiratory irritation[2]
» Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection[3]
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o P301+P312: IF SWALLOWED: call a POISON CENTER or doctor/physician if you feel
unwell[3]

o P302+P352: IF ON SKIN: wash with plenty of soap and water[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing[3]

Handling Recommendations: Always handle this compound in a well-ventilated area, preferably
in a chemical fume hood.[3] Standard personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat, should be worn.[3] Avoid inhalation of dust and contact with
skin and eyes.[3]

Applications in Research and Drug Discovery

Pyrimidine derivatives are a cornerstone in medicinal chemistry, forming the core of numerous
therapeutic agents.[4][5] The presence of a bromine atom and an amino group on the
pyrimidine ring makes compounds like 5-Bromo-4-methylpyrimidin-2-amine versatile building
blocks for further chemical modifications.

Potential Synthetic Applications:

e Cross-Coupling Reactions: The bromine atom serves as a key functional group for various
palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig
amination. These reactions allow for the introduction of a wide range of aryl, heteroaryl, and
alkyl groups, enabling the synthesis of diverse compound libraries for screening.

¢ Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyrimidine
ring can facilitate SNAr reactions, where the bromine atom is displaced by nucleophiles.

¢ Kinase Inhibitor Scaffolds: Aminopyrimidine and aminopyridine cores are well-established
scaffolds in the design of kinase inhibitors. The amino group often forms crucial hydrogen
bonds with the hinge region of the kinase active site. The bromo-substituent provides a
vector for synthetic elaboration to explore different pockets of the ATP-binding site.

While specific applications for 4-Bromo-5-methylpyrimidin-2-amine are not documented due
to its limited availability, the broader class of bromo-pyrimidine nucleosides has been
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investigated as potent inhibitors of Mycobacterium tuberculosis.[6]

Synthetic Considerations

For research groups interested in obtaining the specific, non-commercially available 4-Bromo-
5-methylpyrimidin-2-amine, de novo synthesis would be required. General methods for the
bromination of pyrimidine rings often involve the use of brominating agents such as N-
bromosuccinimide (NBS) or 1,3-dibromo-5,5-dimethylhydantoin (DBH).[7] The regioselectivity
of the bromination will be influenced by the directing effects of the existing amino and methyl
substituents on the pyrimidine ring. A thorough review of the literature on pyrimidine chemistry
Is recommended to devise a suitable synthetic route.[8]

Conclusion

While the direct procurement of 4-Bromo-5-methylpyrimidin-2-amine presents a significant
challenge, this technical guide has highlighted the ready availability of its structural isomer, 5-
Bromo-4-methylpyrimidin-2-amine. By providing a detailed overview of its commercial
suppliers, pricing, physicochemical properties, and safety information, we aim to equip
researchers with the necessary data to seamlessly integrate this valuable building block into
their research and development pipelines. The versatile reactivity of this compound, coupled
with the established importance of the aminopyrimidine scaffold in medicinal chemistry,
underscores its potential for the discovery of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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